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Compound of Interest

Compound Name:

4-(Methylamino)-2-

(methylthio)pyrimidine-5-

carbaldehyde

Cat. No.: B029033 Get Quote

A Technical Overview of 4-(Methylamino)-2-
(methylthio)pyrimidine-5-carbaldehyde
This document provides a concise technical summary of the chemical compound 4-
(Methylamino)-2-(methylthio)pyrimidine-5-carbaldehyde, focusing on its fundamental

molecular properties. The information is intended for researchers, scientists, and professionals

in the field of drug development and chemical synthesis. This compound is known as an

intermediate in the preparation of p38 kinase inhibitors[1].

Data Presentation
The core molecular data for 4-(Methylamino)-2-(methylthio)pyrimidine-5-carbaldehyde is

summarized in the table below for quick reference and comparison.

Property Value

Molecular Formula C7H9N3OS[1]

Molecular Weight 183.23 g/mol [1]

CAS Number 185040-32-8[1]
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Experimental Protocols
Detailed experimental protocols for the synthesis or analysis of 4-(Methylamino)-2-
(methylthio)pyrimidine-5-carbaldehyde are not available within the scope of the initial

information retrieval. For specific experimental procedures, researchers are advised to consult

specialized chemical synthesis literature and databases.

Logical Relationship
The following diagram illustrates the direct relationship between the compound's name and its

key molecular identifiers.
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Caption: Relationship between chemical name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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